2,2-Difluoro-5-phenyl-4-oxapentan-1-ol

• Molecular Formula: C10H12F2O2
• Molecular Weight: 202.20 g/mol
• IUPAC Name: 2,2-difluoro-3-phenylmethoxypropan-1-ol
• InChI: InChI=1S/C10H12F2O2/c11-10(12,7-13)8-14-6-9-4-2-1-3-5-9/h1-5,13H,6-8H2
• InChI Key: DAMKJQOESYWTNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(CO)(F)F

Description

2,2-Difluoro-5-phenyl-4-oxapentan-1-ol is a useful research compound. Its molecular formula is C10H12F2O2 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2,2-difluoropropane-1,3-diol (Compound 59I, 6.0 g, 53.5 mmol), 4-fluorophenylboronic acid (1.5 g, 10.7 mmol) and K2CO3 (11.0 g, 80.3 mmol) in DMF (50 mL) was treated with benzyl bromide (8.9 mL, 74.9 mmol). The reaction mixture was stirred at RT for 72 h, diluted with ethyl acetate (200 mL) and washed with water (5×100 mL). The organic layer was dried over Na2SO4, filtered and concentrated to give yellow oil which was purified by column chromatography (SiO2, 20% ethyl acetate/hexanes) to give 5 g (50%) of the desired product as an oil. 1H NMR (500 MHz, CDCl3) δ 7.38-7.34 (m, 5H), 4.70 (s, 2H), 3.89-3.88 (m, 2H), 3.77 (t, J=12.6 Hz, 2H).